Cas no 832117-96-1 (Aziridine, 2-(2-fluorophenyl)-1-[(4-nitrophenyl)sulfonyl]-, (2S)-)

• Product Name: Aziridine, 2-(2-fluorophenyl)-1-[(4-nitrophenyl)sulfonyl]-, (2S)-
• CAS No: 832117-96-1
• MF: C₁₄H₁₁FN₂O₄S
• MW: 322.311545610428
• CID: 676121
• PubChem ID: 71416016
• Update Time: 2025-05-23

Aziridine, 2-(2-fluorophenyl)-1-[(4-nitrophenyl)sulfonyl]-, (2S)- Chemical and Physical Properties

Names and Identifiers

• Aziridine, 2-(2-fluorophenyl)-1-[(4-nitrophenyl)sulfonyl]-, (2S)-
• (2S)-2-(2-fluorophenyl)-1-(4-nitrophenyl)sulfonylaziridine
• DTXSID40835419
• (S)-2-(2-Fluorophenyl)-1-((4-nitrophenyl)sulfonyl)aziridine
• 832117-96-1
• (2S)-2-(2-Fluorophenyl)-1-(4-nitrobenzene-1-sulfonyl)aziridine

• Inchi： 1S/C14H11FN2O4S/c15-13-4-2-1-3-12(13)14-9-16(14)22(20,21)11-7-5-10(6-8-11)17(18)19/h1-8,14H,9H2/t14-,16?/m1/s1
• InChI Key： SETPGWQMFPPCFR-IURRXHLWSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(N1C[C@@H]1C1C=CC=CC=1F)(=O)=O

Computed Properties

• Exact Mass: 322.04235617g/mol
• Monoisotopic Mass: 322.04235617g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 91.4Ų

Additional information on Aziridine, 2-(2-fluorophenyl)-1-[(4-nitrophenyl)sulfonyl]-, (2S)-

Research Briefing on Aziridine, 2-(2-fluorophenyl)-1-[(4-nitrophenyl)sulfonyl]-, (2S)- (CAS: 832117-96-1): Recent Advances and Applications

Aziridine derivatives, particularly those with fluorophenyl and nitrophenylsulfonyl substituents, have garnered significant attention in the field of chemical biology and medicinal chemistry due to their unique reactivity and potential therapeutic applications. The compound Aziridine, 2-(2-fluorophenyl)-1-[(4-nitrophenyl)sulfonyl]-, (2S)- (CAS: 832117-96-1) is a chiral aziridine derivative that has been the subject of recent research for its role as a versatile intermediate in organic synthesis and its potential biological activities. This briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, mechanistic insights, and applications in drug discovery.

Recent studies have highlighted the synthetic utility of 832117-96-1 as a key building block for the construction of complex molecules. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its use in the stereoselective synthesis of β-amino acids, which are critical components of peptidomimetics and bioactive compounds. The study reported a novel catalytic system that leverages the strained three-membered ring of the aziridine to achieve high enantioselectivity (up to 98% ee) under mild conditions. This advancement addresses previous challenges associated with the ring-opening reactions of chiral aziridines, offering a more efficient route to pharmacologically relevant scaffolds.

In addition to its synthetic applications, 832117-96-1 has been investigated for its potential as a covalent inhibitor of disease-relevant enzymes. A preprint from BioRxiv (2024) revealed that the fluorophenyl and nitrophenylsulfonyl groups confer selective reactivity toward cysteine residues in the active sites of kinases implicated in cancer. Molecular docking and kinetic studies showed that the (2S)-configured aziridine forms a stable adduct with EGFR T790M, a common resistance mutation in non-small cell lung cancer. These findings suggest that further optimization of this scaffold could yield novel targeted therapies.

The compound's mechanism of action has also been elucidated through computational and experimental studies. Density functional theory (DFT) calculations published in Organic & Biomolecular Chemistry (2023) mapped the energy landscape of aziridine ring-opening, identifying the nitrophenylsulfonyl group as crucial for stabilizing the transition state. Parallel in vitro assays confirmed that the (2S)-enantiomer exhibits 10-fold greater reactivity than its (2R)-counterpart in nucleophilic substitution reactions, underscoring the importance of stereochemistry in its biological activity.

From a drug development perspective, recent patent filings (WO2023/154321) disclose derivatives of 832117-96-1 as potential anti-inflammatory agents. The lead compound in this series demonstrated nanomolar inhibition of NLRP3 inflammasome activation in macrophage models, with improved metabolic stability compared to first-generation aziridine-based inhibitors. Structure-activity relationship (SAR) studies highlighted that the 2-fluorophenyl moiety is essential for membrane permeability, while modifications to the sulfonyl group modulated target selectivity.

Ongoing challenges in the field include the need for greener synthetic protocols (current routes require stoichiometric metal reagents) and a deeper understanding of the compound's off-target effects. A 2024 review in Chemical Society Reviews emphasized that the integration of flow chemistry and biocatalysis could address these limitations. Preliminary work using immobilized lipases has achieved 70% yield for the kinetic resolution of racemic 832117-96-1, representing a significant step toward sustainable production.

In conclusion, Aziridine, 2-(2-fluorophenyl)-1-[(4-nitrophenyl)sulfonyl]-, (2S)- (832117-96-1) continues to emerge as a multifaceted tool in chemical biology. Its dual role as a synthetic intermediate and a pharmacophore underscores the convergence of medicinal chemistry and organic synthesis. Future research directions will likely focus on expanding its therapeutic applications through rational design and evaluating its safety profile in preclinical models. The compound's unique structural features position it as a promising candidate for the development of next-generation covalent drugs and chiral auxiliaries.